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Abstract

Allyl methyl sulfone (C4HsO:2S), also known as 3-(methylsulfonyl)-1-propene, is an
organosulfur compound belonging to the sulfone class. This document provides an in-depth
overview of its molecular structure, chemical formula, and physical properties. It details a
common experimental protocol for its synthesis via the oxidation of allyl methyl sulfide and
presents its characteristic spectroscopic data. This technical guide is intended to serve as a
comprehensive resource for researchers and professionals in chemistry and drug development.

Molecular Structure and Chemical Formula

Allyl methyl sulfone is a molecule composed of an allyl group and a methyl sulfonyl group.
The sulfone functional group, characterized by a sulfur atom double-bonded to two oxygen
atoms and single-bonded to two carbon atoms, is a key feature of its structure.

Chemical Formula: CaHsO2S
Molecular Weight: 120.17 g/mol
IUPAC Name: 3-(methylsulfonyl)prop-1-ene

CAS Number: 16215-14-8
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Molecular Structure Diagram:

Caption: Molecular structure of Allyl Methyl Sulfone.

Physicochemical Properties

Allyl methyl sulfone is a liquid at room temperature. A summary of its key physical and
chemical properties is presented in the table below.

Property Value Reference
Molecular Formula CsHs02S

Molecular Weight 120.17 g/mol

Appearance Liquid

Boiling Point 244 °C [1]

Density 1.171 g/mL at 25 °C [1]
Refractive Index n20/D 1.472 [1]

Experimental Protocols
Synthesis of Allyl Methyl Sulfone

A common and efficient method for the synthesis of allyl methyl sulfone is the oxidation of its
precursor, allyl methyl sulfide. Hydrogen peroxide is a widely used oxidizing agent for this
transformation, often in the presence of a catalyst or in a suitable solvent system.

Reaction Scheme:
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Oxidation of Allyl Methyl Sulfide
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Caption: Synthesis of Allyl Methyl Sulfone from Allyl Methyl Sulfide.

Detailed Methodology for Oxidation with Hydrogen Peroxide:

This protocol is adapted from a general procedure for the oxidation of sulfides to sulfones.[2]
Materials and Reagents:

o Allyl methyl sulfide

o Hydrogen peroxide (30% aqgueous solution)
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Glacial acetic acid

Sodium hydroxide (4 M aqueous solution)
Dichloromethane

Anhydrous sodium sulfate

Standard laboratory glassware (round-bottom flask, condenser, magnetic stirrer, separatory
funnel, etc.)

Thin-layer chromatography (TLC) apparatus

Procedure:

To a solution of allyl methyl sulfide (2 mmol) in glacial acetic acid (2 mL), slowly add
hydrogen peroxide (8 mmol, 30%).

Stir the reaction mixture at room temperature.

Monitor the progress of the reaction by thin-layer chromatography until the starting material
is completely consumed.

Upon completion, neutralize the resulting solution with a 4 M aqueous solution of sodium
hydroxide.

Extract the product with dichloromethane.
Dry the organic layer over anhydrous sodium sulfate.

Concentrate the organic phase under reduced pressure to obtain the crude allyl methyl
sulfone.

The product can be further purified by column chromatography if necessary.

Spectroscopic Data and Characterization
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The structural confirmation of allyl methyl sulfone is typically achieved through spectroscopic
methods such as Nuclear Magnetic Resonance (NMR) and Infrared (IR) spectroscopy.

Nuclear Magnetic Resonance (NMR) Spectroscopy

IH NMR Spectroscopy (Predicted):

Based on typical chemical shift values for similar structures, the following proton NMR signals
are expected for allyl methyl sulfone in a deuterated solvent like CDCls:

Methyl protons (-SO2-CHs): A singlet around 6 2.9-3.1 ppm.

Allylic methylene protons (-SO2-CH2-CH=): A doublet around & 3.7-3.9 ppm.

Terminal vinyl protons (=CHz): Two multiplets or a complex pattern between & 5.2-5.5 ppm.

Internal vinyl proton (-CH=CH2z): A multiplet between & 5.8-6.0 ppm.

13C NMR Spectroscopy (Predicted):

The expected carbon NMR signals for allyl methyl sulfone are as follows:

Methyl carbon (-SO2-CHs): A signal around & 40-45 ppm.

Allylic methylene carbon (-SO2-CH2-CH=): A signal around & 55-60 ppm.

Terminal vinyl carbon (=CH3): A signal around & 120-125 ppm.

Internal vinyl carbon (-CH=CH?:): A signal around & 130-135 ppm.

Infrared (IR) Spectroscopy

The IR spectrum of allyl methyl sulfone will exhibit characteristic absorption bands for its
functional groups.
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Functional Group Characteristic Absorption (cm~?)

Strong, asymmetric and symmetric stretching
S=0 (Sulfone) bands around 1300-1350 cm~t and 1120-1160

cm™1, respectively.

C=C (Alkene) Stretching band around 1640 cm™1.
=C-H (Vinyl) Stretching band above 3000 cm™1.
C-H (Alkyl) Stretching bands below 3000 cm™1.

Applications and Relevance

Allyl sulfones are valuable synthetic intermediates in organic chemistry.[3] The sulfonyl group
can act as a good leaving group and can be used to activate adjacent positions for nucleophilic
attack or other transformations. They are also employed in various named reactions and are
precursors to a wide range of other functional groups. While specific applications in drug
development for allyl methyl sulfone itself are not widely documented, the allyl sulfone moiety
Is a structural feature in some biologically active molecules.

Safety Information

Allyl methyl sulfone should be handled with appropriate safety precautions in a well-
ventilated laboratory fume hood. It is advisable to wear personal protective equipment,
including safety glasses, gloves, and a lab coat. For detailed safety information, refer to the
Safety Data Sheet (SDS) provided by the supplier.

Conclusion

This technical guide provides a detailed overview of the molecular structure, properties,
synthesis, and characterization of allyl methyl sulfone. The information compiled herein
serves as a valuable resource for researchers and professionals engaged in chemical
synthesis and drug development, facilitating a deeper understanding and utilization of this
versatile organosulfur compound.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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